4-(4-Chlorophenyl)-6-(diethylamino)-2-(4-pyridinyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(4-chlorophenyl)-6-(diethylamino)-2-pyridin-4-ylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C20H18ClN5/c1-3-26(4-2)20-17(13-22)18(14-5-7-16(21)8-6-14)24-19(25-20)15-9-11-23-12-10-15/h5-12H,3-4H2,1-2H3
• InChI Key: STEUTTAEGTZPTN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1C#N)C2=CC=C(C=C2)Cl)C3=CC=NC=C3
• Molecular Formula: C20H18ClN5
• Molecular Weight: 363.8 g/mol

Description

4-(4-Chlorophenyl)-6-(diethylamino)-2-(4-pyridinyl)-5-pyrimidinecarbonitrile, commonly referred to as 4CP-DEAP-4P, is a synthetic compound that has been used in various scientific research applications. It has a wide range of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Pyrimidine derivatives have been utilized in the synthesis of various heterocyclic compounds, demonstrating significant antibacterial activities. One notable synthesis approach involves a one-pot, three-component reaction catalyzed by magnetic nano Fe3O4 particles, leading to the creation of pyrazolo[3,4-d]pyrimidine derivatives with evaluated antibacterial properties (Rostamizadeh et al., 2013).

Antimicrobial Evaluation

• Various synthesized pyrimidine and condensed pyrimidine derivatives have been explored for their antimicrobial efficacy. For instance, certain derivatives exhibited antimicrobial activity against both Gram-positive and Gram-negative bacteria, showcasing the potential of pyrimidine derivatives in developing new antimicrobial agents (Abdelghani et al., 2017).

Biological Activity Assessments

• The synthesis of novel pyrimidine-based heterocycles has led to the discovery of compounds with significant antibacterial activity. These findings highlight the importance of pyrimidine derivatives in the search for new antibacterial agents (Shehta & Abdel Hamid, 2019).

Synthesis of Biologically Active Agents

• Pyrimidine derivatives have been synthesized and evaluated for various biological activities, including antimicrobial actions. The ability to generate a wide range of derivatives underscores the versatility of pyrimidine as a core structure for developing potential therapeutic agents (Akbari et al., 2008).